Cas no 1261823-78-2 (3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl)

3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its distinct trifluoromethyl and hydroxyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve binding affinity in target interactions. Its structural features, including the electron-withdrawing trifluoromethyl group and the hydroxyl functionality, make it suitable for further functionalization via coupling or substitution reactions. The compound’s well-defined reactivity profile and stability under standard conditions contribute to its utility in advanced synthetic applications.

3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl structure

1261823-78-2 structure

Product Name:3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl

CAS No:1261823-78-2

MF:C₁₃H₈F₄O

MW:256.195637702942

CID:4991047

Update Time:2025-06-27

3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl
- Inchi： 1S/C13H8F4O/c14-11-3-1-2-10(12(11)18)8-4-6-9(7-5-8)13(15,16)17/h1-7,18H
- InChI Key： XCGFMZXZTIZQLP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(C=1O)F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 271
XLogP3: 4.2
Topological Polar Surface Area: 20.2

3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011011054-250mg	3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl	1261823-78-2	97%	250mg	499.20 USD	2021-07-04
Alichem	A011011054-500mg	3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl	1261823-78-2	97%	500mg	839.45 USD	2021-07-04
Alichem	A011011054-1g	3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl	1261823-78-2	97%	1g	1,519.80 USD	2021-07-04